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Compound of Interest

Compound Name: Isoquercetin

Cat. No.: B050326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial results for isoquercetin in

the treatment of venous thromboembolism (VTE), benchmarked against established and

alternative therapeutic agents. The data presented is intended to support research, discovery,

and development efforts in the field of thrombosis and hemostasis.

Executive Summary
Venous thromboembolism, encompassing deep vein thrombosis (DVT) and pulmonary

embolism (PE), represents a significant global health burden. While traditional anticoagulants

like warfarin and the newer direct oral anticoagulants (DOACs) form the cornerstone of VTE

management, there is a growing interest in novel therapeutic approaches with improved safety

profiles. Isoquercetin, a flavonoid with anti-inflammatory and antithrombotic properties, has

emerged as a potential candidate. This guide synthesizes the available clinical trial data for

isoquercetin and compares its performance against the current standards of care.

Comparative Efficacy and Safety of Antithrombotic
Agents for VTE
The following table summarizes the key efficacy and safety outcomes from major clinical trials

of isoquercetin and leading anticoagulants in the treatment and prevention of VTE.
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Treatment Trial Name(s)
Patient
Population

Primary
Efficacy
Outcome
(Recurrent
VTE or VTE-
related Death)

Primary Safety
Outcome
(Major
Bleeding)

Isoquercetin CATIQ (Phase II)

Cancer patients

at high risk for

VTE

0% (in both 500

mg and 1000 mg

cohorts)

0% (in both

cohorts)

Dabigatran
RE-COVER &

RE-COVER II

Patients with

acute VTE
2.4% 1.4%

Rivaroxaban EINSTEIN-DVT

Patients with

acute,

symptomatic

DVT

2.1%

8.1% (major or

clinically relevant

non-major)

Apixaban AMPLIFY
Patients with

acute VTE
2.3% 0.6%

Edoxaban Hokusai-VTE
Patients with

acute VTE
3.2%

1.4% (clinically

relevant

bleeding)

Warfarin

(Standard Care)

RE-COVER &

RE-COVER II

Patients with

acute VTE
2.2% 2.0%

Warfarin

(Standard Care)
EINSTEIN-DVT

Patients with

acute,

symptomatic

DVT

3.0%

8.1% (major or

clinically relevant

non-major)

Warfarin

(Standard Care)
AMPLIFY

Patients with

acute VTE
2.7% 1.8%

Warfarin

(Standard Care)
Hokusai-VTE

Patients with

acute VTE
3.5%

2.6% (clinically

relevant

bleeding)
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Experimental Protocols
A detailed understanding of the methodologies employed in these clinical trials is crucial for the

accurate interpretation of their findings.

Isoquercetin: CATIQ Study Protocol
The Cancer-Associated Thrombosis and Isoquercetin (CATIQ) study was a phase II/III trial

designed to evaluate the efficacy and safety of isoquercetin in preventing VTE in cancer

patients.[1]

Study Design: The phase II part of the study involved two sequential cohorts receiving either

500 mg or 1000 mg of isoquercetin daily for 56 days.[2][3] The planned phase III portion is

a randomized, placebo-controlled, double-blind trial.[1]

Patient Population: Patients with locally advanced or metastatic pancreatic, non-small cell

lung, or colorectal cancer who were initiating first or second-line chemotherapy.[2]

Primary Endpoints:

Phase II: Reduction in D-dimer levels at day 56.[2]

Phase III (planned): Cumulative incidence of VTE.[1]

Key Assessments:

D-dimer levels, PDI activity, and platelet-dependent thrombin generation were measured

at baseline and at the end of the study.[4]

Bilateral lower extremity compression ultrasounds were performed at day 56 to screen for

asymptomatic DVT.[2]

Direct Oral Anticoagulants (DOACs) and Warfarin: Key
Trial Protocols
The pivotal trials for the DOACs and their comparison with warfarin followed generally similar

designs:
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RE-COVER & RE-COVER II (Dabigatran): These were randomized, double-blind, non-

inferiority trials comparing dabigatran (150 mg twice daily) with warfarin in patients with acute

VTE.[5] Patients initially received parenteral anticoagulation.[5] The primary efficacy outcome

was the six-month incidence of recurrent symptomatic, objectively confirmed VTE or VTE-

related death.[6] The primary safety outcome was the incidence of major bleeding events.[6]

EINSTEIN-DVT (Rivaroxaban): This was a randomized, open-label, non-inferiority trial

comparing oral rivaroxaban alone (15 mg twice daily for 3 weeks, followed by 20 mg once

daily) with standard therapy (enoxaparin followed by a vitamin K antagonist) for the

treatment of acute DVT.[7] The primary efficacy outcome was the first symptomatic recurrent

VTE, and the principal safety outcome was the first major or clinically relevant non-major

bleeding event.[7]

AMPLIFY (Apixaban): This was a randomized, double-blind, non-inferiority trial comparing

apixaban (10 mg twice daily for 7 days, followed by 5 mg twice daily) with conventional

therapy (enoxaparin followed by warfarin) for the treatment of acute VTE.[8] The primary

efficacy outcome was a composite of recurrent symptomatic VTE or VTE-related death.[8]

The primary safety outcome was major bleeding.[9]

Hokusai-VTE (Edoxaban): This was a randomized, double-blind, double-dummy, non-

inferiority trial comparing edoxaban (60 mg once daily) with warfarin in patients with acute

VTE who had initially received heparin.[10] The primary efficacy outcome was the recurrence

of symptomatic VTE.[11] The principal safety outcome was the first major or clinically

relevant non-major bleeding event.[11]

Mechanism of Action and Signaling Pathways
Isoquercetin's antithrombotic effect is primarily attributed to its inhibition of protein disulfide

isomerase (PDI). PDI is a critical enzyme in thrombus formation, playing a role in platelet

activation and fibrin generation. The signaling pathway below illustrates the proposed

mechanism of action.
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Vessel Injury

Coagulation Cascade
Platelet Activation

PDI SecretionEndothelial Cell Activation Thrombin GenerationActivates Fibrin FormationCatalyzes Thrombus Formation

Isoquercetin

Inhibits

Click to download full resolution via product page

Mechanism of Action of Isoquercetin in Inhibiting Thrombus Formation.

The experimental workflow for the CATIQ Phase II study is outlined below, detailing the key

stages from patient enrollment to data analysis.

Patient Enrollment

Treatment Phase (56 Days)

Data Collection & Analysis

Patient Screening

Informed Consent

Baseline Assessments

Cohort A (500mg Isoquercetin)

End-of-Study Assessments

Cohort B (1000mg Isoquercetin)

Data Analysis
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Experimental Workflow of the CATIQ Phase II Clinical Trial.

The logical relationship between the different treatment options for VTE, from established

standards to novel approaches, is depicted in the following diagram.

Standard of Care Direct Oral Anticoagulants (DOACs) Novel Approaches

Venous Thromboembolism (VTE)

Warfarin Low-Molecular-Weight Heparin Dabigatran Rivaroxaban Apixaban Edoxaban Isoquercetin

Click to download full resolution via product page

Therapeutic Landscape for Venous Thromboembolism Treatment.

Conclusion
The preliminary Phase II results of the CATIQ study suggest that isoquercetin is a promising

agent for the prevention of VTE in high-risk cancer patients, demonstrating a favorable safety

profile with no major bleeding events observed.[2][12] While direct comparisons are limited by

the different patient populations and study designs, the absence of VTE and major bleeding in

the isoquercetin arms is noteworthy. Further data from the randomized, placebo-controlled

Phase III part of the CATIQ trial are eagerly awaited to definitively establish the efficacy and

safety of isoquercetin in this setting.[1] For drug development professionals, isoquercetin
represents a novel mechanistic approach to antithrombotic therapy with the potential for a

wider therapeutic window compared to traditional anticoagulants. Continued research into PDI

inhibition and the clinical development of isoquercetin are warranted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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